4-Amino-2,6-dichloronicotinic acid
Overview
Description
4-Amino-2,6-dichloronicotinic acid is an organic compound with the molecular formula C6H4Cl2N2O2 and a molecular weight of 207.01 . It is used as a reagent in the synthesis of pyrimidine-based scaffolds .
Synthesis Analysis
The synthesis of 4-Amino-2,6-dichloronicotinic acid involves a multi-step reaction. The first step involves the use of lithium aluminium hydride in tetrahydrofuran for 4 hours at 0 - 20 °C. The second step involves the use of manganese (IV) oxide in tetrahydrofuran for 12 hours at 0 - 20 °C .Molecular Structure Analysis
The molecular structure of 4-Amino-2,6-dichloronicotinic acid consists of 6 carbon atoms, 4 hydrogen atoms, 2 chlorine atoms, 2 nitrogen atoms, and 2 oxygen atoms .Physical And Chemical Properties Analysis
The boiling point of 4-Amino-2,6-dichloronicotinic acid is predicted to be 454.4±45.0 °C. Its density is predicted to be 1.705±0.06 g/cm3. It should be stored at temperatures between 2-8°C. Its pKa value is predicted to be 2.51±0.28 .Scientific Research Applications
Organic Synthesis and Energetic Materials
- Scientific Field: Organic Chemistry
- Application Summary: 4-Amino-2,6-dichloropyridine is used as an important intermediate in the synthesis of energetic materials .
- Methods of Application: The synthesis involves the oxidation of 2,6-dichloropyridine to give a pyridine N-oxide derivative, which is then subjected to nitration followed by reduction . Subsequent nitration of the product and nucleophilic displacement reaction are carried out to afford fully substituted energetic pyridine derivatives .
- Results or Outcomes: The synthetic reactions proceed under mild conditions, leading to the production of new energetic materials with high densities, high heats of formation, and good detonation properties .
Agricultural Applications
- Scientific Field: Agriculture
- Application Summary: 4,6-Dichloronicotinic acid, a compound closely related to 4-Amino-2,6-dichloronicotinic acid, is used as a raw material in the synthesis of agrochemicals .
- Methods of Application: The specific methods of application in this field are not detailed in the source .
- Results or Outcomes: The outcomes of this application are also not specified in the source .
Synthesis of 2-Amino-4-hydroxybutanoic Acid
- Scientific Field: Biochemistry
- Application Summary: 4-Amino-2,6-dichloronicotinic acid can be used in the synthesis of 2-Amino-4-hydroxybutanoic acid .
- Methods of Application: The specific methods of application in this field are not detailed in the source .
- Results or Outcomes: The outcomes of this application are also not specified in the source .
Synthesis of Energetic Pyridine Derivatives
- Scientific Field: Organic Chemistry
- Application Summary: 4-Amino-2,6-dichloronicotinic acid is used as an important intermediate in the synthesis of energetic pyridine derivatives .
- Methods of Application: The synthesis involves the oxidation of 2,6-dichloropyridine to give a pyridine N-oxide derivative, which is then subjected to nitration followed by reduction . Subsequent nitration of the product and nucleophilic displacement reaction are carried out to afford fully substituted energetic pyridine derivatives .
- Results or Outcomes: The synthetic reactions proceed under mild conditions, leading to the production of new energetic materials with high densities, high heats of formation, and good detonation properties .
Safety And Hazards
properties
IUPAC Name |
4-amino-2,6-dichloropyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl2N2O2/c7-3-1-2(9)4(6(11)12)5(8)10-3/h1H,(H2,9,10)(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOVZKEQDQUXIDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(N=C1Cl)Cl)C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Cl2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00670383 |
Source
|
| Record name | 4-Amino-2,6-dichloropyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00670383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-2,6-dichloronicotinic acid | |
CAS RN |
929288-22-2 |
Source
|
| Record name | 4-Amino-2,6-dichloropyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00670383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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